ethyl 2-acetyl-3-{5-[4-(aminosulfonyl)phenyl]-2-furyl}acrylate

• IUPAC Name: ethyl (2Z)-3-oxo-2-[[5-(4-sulfamoylphenyl)furan-2-yl]methylidene]butanoate
• InChI: InChI=1S/C17H17NO6S/c1-3-23-17(20)15(11(2)19)10-13-6-9-16(24-13)12-4-7-14(8-5-12)25(18,21)22/h4-10H,3H2,1-2H3,(H2,18,21,22)/b15-10-
• InChI Key: YHCJKBOBDLEQMY-GDNBJRDFSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC=C(O1)C2=CC=C(C=C2)S(=O)(=O)N)C(=O)C
• Isomeric SMILES: CCOC(=O)/C(=C\C1=CC=C(O1)C2=CC=C(C=C2)S(=O)(=O)N)/C(=O)C
• Molecular Formula: C17H17NO6S
• Molecular Weight: 363.4 g/mol

Description

Ethyl 2-acetyl-3-{5-[4-(aminosulfonyl)phenyl]-2-furyl}acrylate is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Ethyl 2-acetyl-3-{5-[4-(aminosulfonyl)phenyl]-2-furyl}acrylate has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of ethyl 2-acetyl-3-{5-[4-(aminosulfonyl)phenyl]-2-furyl}acrylate is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body that play a role in inflammation, cancer, and microbial growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects on the body. It has been shown to reduce inflammation, inhibit cancer cell growth, and exhibit antimicrobial activity. However, further research is needed to fully understand the effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-acetyl-3-{5-[4-(aminosulfonyl)phenyl]-2-furyl}acrylate in lab experiments include its potential applications in various fields of scientific research and its ability to inhibit the activity of certain enzymes and proteins in the body. The limitations of using this compound in lab experiments include the need for further research to fully understand its mechanism of action and its biochemical and physiological effects.

Future Directions

There are several future directions for the study of ethyl 2-acetyl-3-{5-[4-(aminosulfonyl)phenyl]-2-furyl}acrylate. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the development of new drugs and therapies. Additionally, studies could be conducted to determine the optimal dosage and administration of this compound for different applications.